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Compound of Interest

Compound Name: Niobium-95

CAS No.: 13967-76-5

Cat. No.: B1194888

Get Quote

Introduction

Niobium-95 (⁹⁵Nb) is a radionuclide of significant interest in various fields, including nuclear

power, environmental monitoring, and materials science. It is a fission product and the

daughter nuclide of Zirconium-95 (⁹⁵Zr).[1] Accurate and sensitive detection of ⁹⁵Nb is crucial

for radioactive waste management, nuclear safeguards, and research in nuclear physics and

radiochemistry. Gamma-ray spectrometry is a primary and non-destructive technique for the

identification and quantification of ⁹⁵Nb. This document provides detailed application notes and

experimental protocols for the detection of Niobium-95 using gamma-ray spectrometry,

specifically with High-Purity Germanium (HPGe) detectors, tailored for researchers, scientists,

and drug development professionals.

Quantitative Data Summary
The decay of Niobium-95 results in the emission of a characteristic gamma-ray, which serves

as its fingerprint for detection and quantification. The key nuclear data for ⁹⁵Nb are summarized

in the table below.
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Parameter Value Reference

Half-life (T₁/₂) 34.991 (6) days [2][3]

Decay Mode Beta minus (β⁻) [3]

Primary Gamma-ray Energy 765.80 keV [2][4]

Gamma-ray Intensity 99.81 % [4]

Daughter Nuclide Molybdenum-95 (⁹⁵Mo) [3]

Experimental Protocols
This section outlines the detailed methodologies for the detection and quantification of

Niobium-95 using gamma-ray spectrometry.

Sample Preparation
The goal of sample preparation is to create a sample with a well-defined and reproducible

geometry for counting.

For Solid Samples (e.g., soil, vegetation, wipes):

Homogenize the sample by grinding or blending to ensure uniform distribution of ⁹⁵Nb.

Dry the sample to a constant weight to remove moisture.

Place a known mass of the homogenized, dried sample into a standard counting container

(e.g., a Marinelli beaker or a petri dish). The geometry should be consistent with the

geometry used for detector efficiency calibration.

Seal the container to prevent contamination and ensure containment.

For Liquid Samples (e.g., water, solutions):

If necessary, pre-concentrate the ⁹⁵Nb through methods like evaporation or ion exchange.

Transfer a known volume of the liquid sample into a standard counting container.
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Seal the container to prevent leakage and evaporation.

For Samples Containing Zirconium-95 (⁹⁵Zr):

⁹⁵Nb is the decay product of ⁹⁵Zr.[1] If both are present, a secular equilibrium might not

have been reached. It may be necessary to perform a chemical separation of Niobium

from Zirconium if the age of the sample is unknown or if independent quantification of ⁹⁵Nb

is required.[5]

Instrumentation and Setup
A high-resolution gamma-ray spectrometry system is essential for accurate ⁹⁵Nb detection.

Detector: A High-Purity Germanium (HPGe) detector is recommended due to its excellent

energy resolution, which allows for the clear separation of the 765.80 keV gamma-ray peak

from other potential gamma-rays in the spectrum.[6][7][8]

Shielding: The detector should be housed in a lead shield to reduce background radiation

from the surrounding environment.

Electronics: The system includes a preamplifier, a spectroscopy amplifier, and a multi-

channel analyzer (MCA).[9]

Setup Procedure:

Ensure the HPGe detector is cooled to its operating temperature with liquid nitrogen or an

electric cooler.[8]

Connect the detector output to the preamplifier, then to the spectroscopy amplifier, and

finally to the MCA.

Apply the recommended high voltage bias to the detector.

Energy and Efficiency Calibration
Accurate calibration is critical for the correct identification and quantification of ⁹⁵Nb.

Energy Calibration:
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Use a set of standard calibration sources with well-known gamma-ray energies covering a

range that includes the 765.80 keV peak of ⁹⁵Nb (e.g., ⁶⁰Co with peaks at 1173.2 keV and

1332.5 keV, and ¹³⁷Cs with a peak at 661.7 keV).

Acquire a spectrum for each calibration source.

Identify the channel number corresponding to the photopeak of each known gamma-ray.

Create a calibration curve by plotting the gamma-ray energy versus the channel number.

This will be used to determine the energy of unknown peaks.

Efficiency Calibration:

Use a multi-nuclide standard source or a set of single-nuclide standards with certified

activities. The calibration source must have the same geometry as the samples to be

analyzed.

Acquire a spectrum for the calibration source for a known amount of time.

For each major photopeak, calculate the detection efficiency (ε) using the following

formula: ε = (Net Counts in Photopeak) / (Acquisition Time × Activity of Source × Gamma-

ray Intensity)

Plot the detection efficiency as a function of gamma-ray energy to generate an efficiency

curve. The efficiency at 765.80 keV can then be interpolated from this curve.

Data Acquisition
Place the prepared sample in a reproducible position relative to the detector.

Acquire a gamma-ray spectrum for a sufficient amount of time to achieve good counting

statistics for the 765.80 keV peak. The counting time will depend on the activity of the

sample.

Record the live time of the acquisition, which is the actual time the system was able to

process events.

Data Analysis
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Peak Identification: Using the energy calibration, identify the gamma-ray peaks in the

acquired spectrum. The presence of a peak at approximately 765.80 keV is indicative of

⁹⁵Nb.[2][4]

Peak Area Calculation: Determine the net area (total counts) of the 765.80 keV photopeak by

subtracting the background continuum under the peak.

Activity Calculation: Calculate the activity of ⁹⁵Nb in the sample using the following formula:

Activity (Bq) = (Net Peak Area) / (ε × Gamma-ray Intensity × Live Time)

Where:

Net Peak Area: Net counts in the 765.80 keV peak.

ε: Detection efficiency at 765.80 keV (from the efficiency curve).

Gamma-ray Intensity: 0.9981 for the 765.80 keV peak.[4]

Live Time: Acquisition live time in seconds.

Decay Correction: If necessary, decay-correct the activity back to a reference date and time

using the half-life of ⁹⁵Nb (34.991 days).[2][3]

Visualizations
Decay Scheme of Niobium-95
The following diagram illustrates the beta decay of Niobium-95 to an excited state of

Molybdenum-95, followed by the emission of the characteristic 765.80 keV gamma-ray.
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Caption: Decay scheme of Niobium-95.

Experimental Workflow for ⁹⁵Nb Detection
This diagram outlines the logical steps involved in the gamma-ray spectrometry analysis of

Niobium-95.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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